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Compound of Interest

Compound Name: 4-Methylcyclohexylamine

Cat. No.: B030895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Methylcyclohexylamine (CAS No. 6321-23-9). The information herein is intended to equip

laboratory and drug development professionals with the necessary knowledge to handle this

chemical responsibly, minimizing exposure risks and ensuring a safe working environment.

This guide synthesizes data from safety data sheets, regulatory databases, and established

experimental guidelines.

Chemical and Physical Properties
4-Methylcyclohexylamine is a colorless to pale yellow liquid with a distinct amine-like odor.[1]

It is a flammable and corrosive compound.[2][3] Understanding its physical and chemical

properties is the first step in establishing safe handling procedures.
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Property Value Reference

Molecular Formula C₇H₁₅N [3]

Molecular Weight 113.20 g/mol [3]

Boiling Point 151-154 °C Sigma-Aldrich

Density 0.855 g/mL at 25 °C Sigma-Aldrich

Flash Point 27 °C (80.6 °F) - closed cup Sigma-Aldrich

Refractive Index n20/D 1.4531 Sigma-Aldrich

Solubility
Soluble in water and organic

solvents.[1]
[1]

Toxicological Data
Acute toxicity data is crucial for assessing the immediate health risks associated with exposure.

While specific LD50 and LC50 values for 4-Methylcyclohexylamine are not readily available

in the public domain, data from structurally similar compounds and irritation studies provide

valuable insights into its toxicological profile.

Acute Toxicity:
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Endpoint Species Route Value
Classificati
on

Reference

LD50 (read-

across from

4,4'-

methylenebis

(cyclohexyla

mine))

Rat Oral
380 - 1000

mg/kg bw
Moderate

LD50 (read-

across from

4,4'-

methylenebis

(cyclohexyla

mine))

Rabbit Dermal
2110 mg/kg

bw
Moderate

LC50 (read-

across from

2,2'-dimethyl-

4,4'-

methylenebis

(cyclohexyla

mine))

Rat Inhalation
0.42 mg/L

(aerosol)
High

Irritation/Corrosion:
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Endpoint Species Result Score
Classificati
on

Reference

Skin Irritation Rabbit
Non-irritant to

Mild irritant
0.00 - 0.3

Not Classified

to Mild Irritant
[2][4]

Eye Irritation Rabbit
Minimally

irritating

Highest total

mean score:

7.3

Minimally

Irritating
[5]

Skin

Corrosion

Causes

severe skin

burns

Category 1B [3]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Methylcyclohexylamine is classified as a flammable liquid and is corrosive to the

skin.[3]

Signal Word: Danger[3]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[3]

H314: Causes severe skin burns and eye damage.[3]

Experimental Protocols
The following sections detail the methodologies for key toxicological and physicochemical

experiments. These are based on internationally recognized guidelines, primarily from the

Organisation for Economic Co-operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://www.benchchem.com/product/b030895?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Test Animals: Healthy, young adult albino rabbits are used.

Preparation: The day before the test, the fur on the dorsal area of the trunk is clipped.

Application: A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small

area of skin (approximately 6 cm²) and covered with a gauze patch and semi-occlusive

dressing.

Exposure: The exposure duration is typically 4 hours. For initial testing for corrosion, a tiered

approach with shorter exposure times (3 minutes and 1 hour) may be used.[2]

Observation: After the exposure period, the patch is removed, and the skin is examined for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.[2]

Scoring: The reactions are scored on a scale of 0 to 4. A Primary Irritation Index is calculated

based on these scores.[4]

Preparation Application

Exposure & Observation

Select healthy young
adult albino rabbits

Clip fur from
dorsal area

Apply 0.5 mL/0.5 g of
substance to skin

Cover with gauze patch
and semi-occlusive dressing

4-hour exposure Remove patch Observe for erythema and edema
at 1, 24, 48, 72 hours Score skin reactions (0-4)

Click to download full resolution via product page

OECD 404 Acute Dermal Irritation/Corrosion Workflow

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)
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This test assesses the potential of a substance to cause eye irritation or damage.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.

Instillation: A single dose of 0.1 mL of the liquid test substance is instilled into the conjunctival

sac of one eye of each animal. The other eye serves as a control.

Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival

redness, and chemosis) at 1, 24, 48, and 72 hours after instillation.[5]

Scoring: Ocular lesions are scored according to a standardized system. The reversibility of

the effects is also observed.

Preparation Instillation Observation & Scoring

Select healthy young
adult albino rabbits

Instill 0.1 mL of substance
into conjunctival sac Examine eyes at 1, 24, 48, 72 hours Score ocular reactions

Click to download full resolution via product page

Acute Eye Irritation/Corrosion Experimental Workflow

Safe Handling and Storage
Given its flammable and corrosive nature, strict adherence to safety protocols is mandatory

when handling 4-Methylcyclohexylamine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber).

Wear a flame-retardant lab coat.

Wear closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

Handling Procedures:

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Ground and bond containers when transferring material.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as acids and strong oxidizing agents.[3]
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Hazard Assessment

Control Measures

Desired Outcome

Flammable Liquid

Engineering Controls
(Fume Hood, Ventilation)

Safe Work Procedures
(Grounding, No Ignition Sources)

Skin Corrosive

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Safe Handling of
4-Methylcyclohexylamine

Click to download full resolution via product page

Logical Relationship for Safe Handling

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.
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Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.

Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.

Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents, acids.[3]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

nitrogen oxides.[3]
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow to enter sewers or waterways.

This technical guide provides a foundation for the safe handling of 4-Methylcyclohexylamine.

It is imperative that all personnel handling this chemical receive proper training and have

access to and understand the information in the Safety Data Sheet (SDS) provided by the

supplier. Always perform a risk assessment before starting any new procedure involving this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

